2-[4-(2-furoyl)-1-piperazinyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-[4-(furan-2-carbonyl)piperazin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C19H20N4O3S/c1-13-4-5-14-16(11-13)27-19(20-14)21-17(24)12-22-6-8-23(9-7-22)18(25)15-3-2-10-26-15/h2-5,10-11H,6-9,12H2,1H3,(H,20,21,24)
• InChI Key: WRFKPTKFXBAWKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CN3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol

Description

2-[4-(2-furoyl)-1-piperazinyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide, commonly known as FUB-APINACA, is a synthetic cannabinoid that belongs to the family of indazole-based compounds. It is a potent agonist of the cannabinoid receptors, which are responsible for the psychoactive effects of cannabis. FUB-APINACA was first identified in synthetic cannabis products in Japan in 2013 and has since been found in various other countries.

Mechanism of Action

FUB-APINACA acts as a full agonist of the CB1 receptor, which results in the activation of downstream signaling pathways. This leads to the modulation of various physiological processes, including pain perception, appetite, and mood. FUB-APINACA also has partial agonist activity at the CB2 receptor, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects
FUB-APINACA has been shown to produce a range of physiological effects, including analgesia, hypothermia, and sedation. It has also been reported to cause tachycardia, hypertension, and respiratory depression at high doses. FUB-APINACA has been shown to have a high potential for abuse and dependence, similar to other synthetic cannabinoids.

Advantages and Limitations for Lab Experiments

One advantage of using FUB-APINACA in lab experiments is its high affinity and selectivity for the CB1 receptor, which allows for the investigation of specific physiological processes. However, one limitation is the potential for off-target effects, as FUB-APINACA has partial agonist activity at the CB2 receptor and may interact with other receptors and signaling pathways.

Future Directions

Future research on FUB-APINACA could focus on its potential therapeutic applications, particularly in the treatment of pain and inflammation. Additionally, further investigation of the mechanism of action and off-target effects of FUB-APINACA could provide insight into the development of novel cannabinoid-based drugs with improved selectivity and safety profiles.

Synthesis Methods

The synthesis of FUB-APINACA involves the reaction of 2-furoyl chloride with 1-piperazine in the presence of a base, followed by the reaction of the resulting intermediate with 6-methyl-1,3-benzothiazol-2-amine and acetic anhydride. The final product is obtained by purification through column chromatography.

Scientific Research Applications

FUB-APINACA has been widely used as a research tool to investigate the cannabinoid receptors and their role in various physiological processes. It has been shown to have high affinity and selectivity for the CB1 receptor, which is mainly expressed in the central nervous system and is involved in the regulation of pain, appetite, and mood. FUB-APINACA has also been used to study the CB2 receptor, which is mainly expressed in immune cells and is involved in the regulation of inflammation and immune response.